N-[2-(3-chlorophenyl)-2-methoxyethyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide

• IUPAC Name: N-[2-(3-chlorophenyl)-2-methoxyethyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C20H19ClN2O3/c1-13-18(19(23-26-13)14-7-4-3-5-8-14)20(24)22-12-17(25-2)15-9-6-10-16(21)11-15/h3-11,17H,12H2,1-2H3,(H,22,24)
• InChI Key: CQICWPSIEVXAGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NCC(C3=CC(=CC=C3)Cl)OC
• Molecular Formula: C20H19ClN2O3
• Molecular Weight: 370.8 g/mol

Description

N-[2-(3-chlorophenyl)-2-methoxyethyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide is a synthetic organic compound that belongs to the class of oxazole derivatives. This compound is characterized by its complex molecular structure, which includes a chlorophenyl group, a methoxyethyl group, and a phenyl group attached to an oxazole ring. It has garnered interest in various fields of scientific research due to its potential biological activities and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(3-chlorophenyl)-2-methoxyethyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through a cyclization reaction involving an appropriate precursor, such as a 2-amino-2-phenylacetonitrile derivative, with a carboxylic acid derivative under acidic or basic conditions.

Introduction of the Chlorophenyl Group: The chlorophenyl group can be introduced through a nucleophilic substitution reaction using a chlorobenzene derivative and a suitable nucleophile.

Attachment of the Methoxyethyl Group: The methoxyethyl group can be attached via an alkylation reaction using a methoxyethyl halide and a base.

Final Coupling Reaction: The final step involves coupling the synthesized oxazole derivative with a carboxamide precursor under appropriate conditions, such as using a coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst.

Industrial Production Methods

Industrial production of N-[2-(3-chlorophenyl)-2-methoxyethyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to ensure scalability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

N-[2-(3-chlorophenyl)-2-methoxyethyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced forms of the compound.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present and the reaction conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium, hydrogen peroxide in the presence of a catalyst.

Reduction: Lithium aluminum hydride in anhydrous ether, sodium borohydride in methanol.

Substitution: Chlorobenzene derivatives, methoxyethyl halides, bases like sodium hydroxide or potassium carbonate.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[2-(3-chlorophenyl)-2-methoxyethyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a lead compound for drug development.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[2-(3-chlorophenyl)-2-methoxyethyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects. Additionally, it may interact with microbial cell membranes, disrupting their integrity and resulting in antimicrobial activity.

Comparison with Similar Compounds

N-[2-(3-chlorophenyl)-2-methoxyethyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide can be compared with other similar compounds, such as:

N-(3-chlorophenethyl)-4-nitrobenzamide: This compound also contains a chlorophenyl group and exhibits similar biological activities, but differs in its structural framework and specific functional groups.

N-[2-(3-chlorophenyl)-2-methoxyethyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide analogs: These analogs may have variations in the substituents on the oxazole ring or the phenyl groups, leading to differences in their biological activities and properties.

The uniqueness of N-[2-(3-chlorophenyl)-2-methoxyethyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide lies in its specific combination of functional groups and its potential for diverse applications in scientific research and industry.